Cas no 1933726-40-9 (rac-1-(2R,3R)-3-amino-2-methylpiperidin-1-yl-3-fluoropropan-2-ol)

• Product Name: rac-1-(2R,3R)-3-amino-2-methylpiperidin-1-yl-3-fluoropropan-2-ol
• CAS No: 1933726-40-9
• MF: C₉H₁₉FN₂O
• MW: 190.258365869522
• CID: 5779511
• PubChem ID: 130769451
• Update Time: 2025-05-30

rac-1-(2R,3R)-3-amino-2-methylpiperidin-1-yl-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1933726-40-9
• EN300-1652527
• rac-1-[(2R,3R)-3-amino-2-methylpiperidin-1-yl]-3-fluoropropan-2-ol
• rac-1-(2R,3R)-3-amino-2-methylpiperidin-1-yl-3-fluoropropan-2-ol

• Inchi： 1S/C9H19FN2O/c1-7-9(11)3-2-4-12(7)6-8(13)5-10/h7-9,13H,2-6,11H2,1H3/t7-,8?,9-/m1/s1
• InChI Key： ZLLUAIZGRFUZGU-PSGOWDBMSA-N
• SMILES： FCC(CN1CCC[C@H]([C@H]1C)N)O

Computed Properties

• Exact Mass: 190.14814140g/mol
• Monoisotopic Mass: 190.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on rac-1-(2R,3R)-3-amino-2-methylpiperidin-1-yl-3-fluoropropan-2-ol

Racemic 1-(2R,3R)-3-Amino-2-Methylpiperidin-1-Yl-3-Fluoropropan-2-Ol: A Comprehensive Overview

The compound with CAS No. 1933726-40-9, known as racemic 1-(2R,3R)-3-amino-2-methylpiperidin-1-yl-3-fluoropropan-2-ol, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and the versatility it offers in chemical synthesis. Recent studies have highlighted its role in drug discovery, material science, and biotechnology, making it a subject of interest for researchers worldwide.

Chemical Structure and Synthesis

The molecular structure of racemic 1-(2R,3R)-3-amino-2-methylpiperidin-1-yl-3-fluoropropan-2-ol is characterized by a piperidine ring system with specific stereochemistry at the 2R and 3R positions. The presence of an amino group (-NH₂) and a fluorine atom introduces unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and stereoselective additions. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly methods for its production.

Applications in Drug Discovery

One of the most promising applications of racemic 1-(2R,3R)-3-amino... is in the field of drug discovery. Its structural features make it an ideal candidate for exploring new therapeutic agents targeting various diseases. For instance, studies have shown that this compound exhibits potential anti-inflammatory and neuroprotective activities. Researchers have also investigated its ability to modulate enzyme activity, which could lead to novel treatments for metabolic disorders.

Role in Material Science

Beyond pharmacology, racemic 1-(2R,3R)-... has found applications in material science. Its chiral properties make it valuable in the development of advanced materials with tailored optical or mechanical properties. Recent research has explored its use as a building block for constructing helical polymers and liquid crystals. These materials hold promise for applications in optoelectronics and sensors.

Biotechnological Applications

In the realm of biotechnology, racemic 1-(2R,3R)-... has been utilized as a chiral catalyst in enantioselective reactions. Its ability to induce high enantioselectivity makes it a valuable tool for producing optically pure compounds on an industrial scale. Furthermore, this compound has been employed as a ligand in metalloenzymes, enhancing their catalytic efficiency in biotransformations.

Conclusion

In conclusion, racemic 1-(2R,3R)-... (CAS No. 1933726409) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and stereochemical properties make it an invaluable asset in modern research and development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.